Cas no 2097863-76-6 (4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide
• CAS No: 2097863-76-6
• MF: C₁₅H₁₃N₅OS
• MW: 311.361620664597
• CID: 5467488
• Update Time: 2025-10-28

4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide
• 4-methyl-N-[(3-pyridin-4-ylpyrazin-2-yl)methyl]-1,3-thiazole-5-carboxamide

• Inchi： 1S/C15H13N5OS/c1-10-14(22-9-20-10)15(21)19-8-12-13(18-7-6-17-12)11-2-4-16-5-3-11/h2-7,9H,8H2,1H3,(H,19,21)
• InChI Key： ZPLJLDQXIXFJJZ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(NCC1C(C2C=CN=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 311.08408123 g/mol
• Monoisotopic Mass: 311.08408123 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 311.4
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Additional information on 4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide

4-Methyl-N-{[3-(Pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide: A Comprehensive Overview

The compound 4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide (CAS No. 2097863-76-6) is a structurally complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical properties and promising applications in drug development and advanced materials. In this article, we will delve into its structural characteristics, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The molecular structure of 4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide is characterized by a thiazole ring fused with a pyrazine moiety, further substituted with a pyridine group and a methyl group. The presence of heterocyclic rings such as thiazole and pyrazine imparts unique electronic properties to the molecule, making it highly versatile for various applications. The thiazole ring contributes to the molecule's stability and reactivity, while the pyrazine moiety enhances its electronic conjugation and aromaticity. The pyridine group introduces additional electron-withdrawing effects, further modulating the compound's chemical behavior.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. For instance, researchers have reported that similar structures exhibit potent anti-inflammatory and antioxidant activities, suggesting that this compound may have therapeutic potential in treating chronic inflammatory diseases. Furthermore, the methyl group substitution at the 4-position of the thiazole ring is believed to enhance the compound's bioavailability and pharmacokinetic properties.

Synthesis and Characterization

The synthesis of 4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thiazole ring through a condensation reaction between thiourea derivatives and aldehydes or ketones. Subsequent functionalization steps involve the introduction of the pyrazine and pyridine moieties through nucleophilic aromatic substitution or coupling reactions.

Advanced characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the compound's structure. These studies have provided insights into its spatial arrangement and electronic properties, which are critical for understanding its reactivity and biological activity.

Biological Activity and Applications

Recent research has focused on evaluating the biological activity of 4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide, particularly in the context of drug discovery. Studies conducted in vitro have demonstrated that this compound exhibits significant inhibitory effects on enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that it may serve as a lead compound for developing treatments for Alzheimer's disease.

In addition to its enzymatic inhibitory properties, this compound has also shown promise in modulating cellular signaling pathways involved in cancer progression. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting specific oncogenic pathways, making it a potential candidate for anticancer drug development.

Recent Research Advances

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 4-methyl-N-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}-1,3-thiazole-5-carboxamide to various protein targets with high accuracy. Molecular docking studies have revealed that this compound can interact effectively with G-protein coupled receptors (GPCRs), which are critical targets in drug discovery.

Moreover, green chemistry approaches have been explored to optimize the synthesis of this compound. Researchers have developed environmentally friendly reaction conditions that minimize waste generation and reduce energy consumption. These efforts align with global sustainability goals while maintaining high yields and product quality.

Future Directions

The future of 4-methyl-N-{[3-(pyridin-4-y